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Compound of Interest

Compound Name: Sodium percarbonate

Cat. No.: B100135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for determining

the active oxygen content in sodium percarbonate. The primary focus is on the widely

adopted redox titration method using potassium permanganate, a robust and reliable technique

for quality control and research purposes. This document outlines the core chemical principles,

detailed experimental protocols, and data interpretation.

Introduction
Sodium percarbonate (2Na₂CO₃·3H₂O₂) is an addition compound of sodium carbonate and

hydrogen peroxide, valued for its role as a powerful oxidizing agent in numerous applications,

including detergents, disinfectants, and in certain stages of drug development as a reagent.[1]

[2] Its efficacy is directly proportional to its active oxygen content, which is a measure of the

oxidizing power of the compound.[3] When dissolved in water, sodium percarbonate releases

hydrogen peroxide, which is the source of the active oxygen. Accurate determination of this

active oxygen content is therefore critical for ensuring product quality and performance.

The most common method for this analysis is redox titration, a volumetric analysis technique.

This guide will delve into the specifics of this method, in accordance with established standards

such as ASTM D2180-17.[1][2][4]

Principle of the Method
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The determination of active oxygen content in sodium percarbonate is primarily based on a

redox titration reaction. The sample is first dissolved in an acidic solution, typically sulfuric acid,

which liberates hydrogen peroxide (H₂O₂). This liberated hydrogen peroxide is then titrated with

a standardized solution of a strong oxidizing agent, potassium permanganate (KMnO₄).

Under acidic conditions, the permanganate ion (MnO₄⁻), which is intensely purple, is reduced

by hydrogen peroxide to the colorless manganese(II) ion (Mn²⁺). The hydrogen peroxide is

simultaneously oxidized to oxygen gas (O₂). The endpoint of the titration is reached when all

the hydrogen peroxide has been consumed, and the slightest excess of potassium

permanganate solution results in a persistent pink color in the solution.

The balanced chemical equation for this reaction is:

2KMnO₄ + 5H₂O₂ + 3H₂SO₄ → K₂SO₄ + 2MnSO₄ + 8H₂O + 5O₂[5]

By measuring the volume of the potassium permanganate solution of known concentration

required to reach the endpoint, the amount of hydrogen peroxide, and consequently the active

oxygen content of the sodium percarbonate sample, can be calculated.

Experimental Protocol: Redox Titration with
Potassium Permanganate
This section provides a detailed, step-by-step protocol for the determination of active oxygen

content in a sodium percarbonate sample.

Reagents and Equipment
Table 1: Reagents and Equipment
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Reagent/Equipment Specification

Reagents

Sodium Percarbonate Sample to be analyzed

Sulfuric Acid (H₂SO₄) Concentrated, reagent grade

Potassium Permanganate (KMnO₄) 0.1 N (0.02 M) standardized solution

Deionized Water

Equipment

Analytical Balance Accurate to 0.0001 g

Volumetric Flasks 250 mL, 500 mL, 1000 mL

Pipettes 25 mL, 50 mL

Burette 50 mL, with 0.1 mL divisions

Erlenmeyer Flasks 250 mL

Beakers

Magnetic Stirrer and Stir Bar Optional, but recommended

Preparation of Solutions
Sulfuric Acid Solution (1 M): Slowly and carefully add 56 mL of concentrated sulfuric acid to

approximately 900 mL of deionized water in a 1000 mL volumetric flask. Allow the solution to

cool to room temperature, then dilute to the mark with deionized water.

Potassium Permanganate Solution (0.1 N): A standardized 0.1 N potassium permanganate

solution is required. This can be purchased commercially or prepared and standardized

against a primary standard such as sodium oxalate.

Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

active oxygen content.
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Sample and Solution Preparation

Titration

Calculation

Weigh Sodium
Percarbonate Sample

Dissolve Sample in
Deionized Water

Acidify with
Sulfuric Acid Solution

Dilute to a Known
Volume (e.g., 250 mL)

Take an Aliquot of the
Sample Solution (e.g., 25 mL)

Titrate with Standardized
0.1 N KMnO4 Solution

Observe Endpoint:
Permanent Faint Pink Color

Record the Volume
of KMnO4 Used

Calculate Active
Oxygen Content (%)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Redox Reaction
Products & Endpoint

H₂O₂ (from Sodium Percarbonate)

2KMnO₄ + 5H₂O₂ + 3H₂SO₄ →
K₂SO₄ + 2MnSO₄ + 8H₂O + 5O₂

KMnO₄ (Titrant)

Mn²⁺ (Colorless)Before Endpoint

Excess KMnO₄ (Persistent Pink Color)

At Endpoint

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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